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Compound of Interest

Compound Name: Tert-butyl acetate

cat. No.: B121029

Proper disposal of tert-butyl acetate is crucial for ensuring laboratory safety and
environmental protection. As a highly flammable liquid, it requires careful handling and
adherence to specific waste management protocols. This guide provides detailed, step-by-step
procedures for the safe disposal of tert-butyl acetate, tailored for researchers, scientists, and
drug development professionals.

Tert-Butyl Acetate: Key Data for Disposal

For quick reference, the following table summarizes the essential quantitative and regulatory
information for tert-butyl acetate, which informs its proper disposal.

Property Value Citations
UN Number 1123 [1112]
Proper Shipping Name BUTYL ACETATES [11[3]
Hazard Class 3 (Flammable Liquid) [1]14]
Flash Point 15°C (59°F) [3]
Reportable Quantity (RQ) 5000 Ibs / 2270 kg [1]

May be classified as a
RCRA Status hazardous waste under RCRA, [1]
Title 40 CFR 261
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Standard Operating Procedure for Disposal

The disposal of tert-butyl acetate must be carried out in compliance with all applicable federal,
state, provincial, and local regulations.[1] The responsibility for proper waste identification and
disposal lies with the waste generator.[1]

Experimental Protocol: Waste Collection and Disposal

o Segregation: Do not mix tert-butyl acetate waste with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office. It is incompatible
with strong acids, strong bases, and strong oxidants.[4][5]

e Containerization:

o Use a designated, properly labeled hazardous waste container. The container should be
made of a material compatible with tert-butyl acetate.

o Ensure the container is tightly closed when not in use to prevent the release of flammable
vapors.[1][5][6]

o Ground and bond the container and receiving equipment during transfer to prevent static
discharge.[1][7]

o Labeling: Clearly label the waste container with "Hazardous Waste," "tert-Butyl Acetate,"

and the associated hazards (e.g., "Flammable Liquid").
o Storage:

o Store the waste container in a cool, well-ventilated, and designated hazardous waste
storage area.[6][7]

o The storage area should be away from heat, sparks, open flames, and other ignition
sources.[1][8][9] No smoking should be permitted in the area.[7][9]

o Store in a locked-up location if required.[1][6]

» Disposal Request: Contact your institution's EHS office or a licensed hazardous waste
disposal contractor to arrange for pickup and disposal. Dispose of the contents and container
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in accordance with an approved waste disposal plan.[5][6]

Emergency Protocol: Spill Management

In the event of a tert-butyl acetate spill, immediate and safe cleanup is required to mitigate
risks.

Experimental Protocol: Spill Cleanup

Evacuation and Ventilation:

o Evacuate all non-essential personnel from the spill area.[7][10]

o Ensure the area is well-ventilated to disperse vapors.[1][7]

Control Ignition Sources:
o Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[7][9][10]

o Use only non-sparking tools and explosion-proof equipment during the cleanup process.[1]

[7](8]

Containment:

o Prevent the spill from spreading and entering drains, sewers, or waterways.[1][4][10] For
large spills, create a dike around the area.[1]

Absorption:

o Absorb the spilled liquid using an inert, non-combustible absorbent material such as sand,
vermiculite, or dry earth.[1][4][6][7]

Collection and Disposal:

o Carefully collect the absorbed material and place it into a suitable, labeled container for
disposal.[7][8]
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o Dispose of the contaminated material as hazardous waste, following the standard disposal
procedure outlined above.[7]

o Decontamination:
o Wash the spill area after the material has been completely removed.[7]

Disposal Workflow

The following diagram illustrates the logical steps and decision-making process for the proper

disposal of tert-butyl acetate.
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Tert-Butyl Acetate Waste Generated

Is it a spill?

Follow Emergency Spill Protocol:
1. Evacuate & Ventilate
2. Control Ignition Sources
3. Contain Spill
4. Absorb with Inert Material
5. Collect Waste

No (Routine Waste)

Collect in Designated
Hazardous Waste Container

Container Properly Labeled
and Tightly Sealed?

Correctly Label and Seal Container Yes

Store in Cool, Well-Ventilated,
Secure Area Away from Ignition Sources

A4

Contact EHS or Licensed Contractor
for Disposal

A4

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of tert-butyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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